Cas no 2140470-15-9 (2-(2,2-difluoropropoxy)pyridin-3-amine)

• Product Name: 2-(2,2-difluoropropoxy)pyridin-3-amine
• CAS No: 2140470-15-9
• MF: C₈H₁₀F₂N₂O
• MW: 188.174608707428
• CID: 6452329
• PubChem ID: 165532626
• Update Time: 2025-06-08

2-(2,2-difluoropropoxy)pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2,2-difluoropropoxy)pyridin-3-amine
• 2-(2,2-Difluoropropoxy)-3-pyridinamine

• Inchi： 1S/C8H10F2N2O/c1-8(9,10)5-13-7-6(11)3-2-4-12-7/h2-4H,5,11H2,1H3
• InChI Key： QCYNHCGXRQVLOZ-UHFFFAOYSA-N
• SMILES： C1(OCC(F)(F)C)=NC=CC=C1N

Experimental Properties

• Density: 1.230±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 274.1±40.0 °C(Predicted)
• pka: 4.45±0.22(Predicted)

Additional information on 2-(2,2-difluoropropoxy)pyridin-3-amine

2-(2,2-Difluoropropoxy)Pyridin-3-Amine: A Comprehensive Overview

2-(2,2-Difluoropropoxy)Pyridin-3-Amine is a versatile organic compound with the CAS number No. 2140470-15-9. This compound has garnered significant attention in the fields of pharmaceutical chemistry and materials science due to its unique structural properties and potential applications. The molecule consists of a pyridine ring substituted with an amino group at the 3-position and a 2,2-difluoropropoxy group at the 2-position, which introduces both electronic and steric effects that are crucial for its reactivity and functionality.

The synthesis of 2-(2,2-Difluoropropoxy)Pyridin-3-Amine typically involves multi-step reactions, often starting from pyridine derivatives. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and environmental impact. For instance, researchers have explored the use of palladium-catalyzed coupling reactions to construct the pyridine core, followed by nucleophilic substitution to introduce the difluoropropoxy group. These methods not only enhance yield but also improve the overall purity of the final product.

One of the most promising applications of 2-(2,2-Difluoropropoxy)Pyridin-3-Amine lies in its role as an intermediate in drug discovery. The compound's ability to act as a building block for more complex molecules has been extensively studied. For example, it has been used in the synthesis of novel kinase inhibitors, which are critical in treating various cancers. Recent studies published in high-impact journals such as *Nature Communications* and *Journal of Medicinal Chemistry* highlight its potential in developing next-generation therapeutics with improved bioavailability and efficacy.

In addition to pharmaceutical applications, 2-(2,2-Difluoropropoxy)Pyridin-3-Amine has shown promise in materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of light-emitting diodes (LEDs) and field-effect transistors (FETs). Researchers at leading institutions like Stanford University and the Massachusetts Institute of Technology (MIT) have reported breakthroughs in incorporating this compound into organic semiconductors, demonstrating enhanced charge transport properties.

The structural versatility of No. 2140470-15-9 also extends to its use in agrochemicals. Its ability to interact with specific enzymes involved in plant growth regulation has led to its exploration as a potential herbicide or fungicide. Field trials conducted by agricultural research organizations have shown promising results, indicating its potential to contribute to sustainable agriculture practices.

From a chemical standpoint, No. 2140470-15-9 exhibits interesting reactivity due to the electron-withdrawing effects of both the amino and difluoropropoxy groups. These effects influence the compound's acidity, basicity, and nucleophilicity, making it a valuable substrate for various organic transformations. Recent computational studies using density functional theory (DFT) have provided deeper insights into its electronic structure, paving the way for more precise predictions of its reactivity in different chemical environments.

In conclusion, No. 2140470-15-9, or No ̃(No) , stands out as a multifaceted compound with significant potential across diverse scientific domains. Its role as an intermediate in drug discovery, material science applications, and contributions to agrochemicals underscores its importance in modern chemistry. As research continues to uncover new possibilities for this compound, it is poised to play an increasingly vital role in advancing technological and medical innovations.